Cas no 133042-64-5 (Fluorosulfuric acid, 1-naphthalenyl ester)

Fluorosulfuric acid, 1-naphthalenyl ester (C₁₀H₇OSO₂F) is a highly reactive sulfonating and fluorinating agent used in organic synthesis. Its key advantage lies in its ability to introduce both fluorosulfonyl and naphthyl groups into target molecules, enabling precise functionalization in complex reactions. The compound exhibits strong electrophilic character, making it effective for Friedel-Crafts acylation and other electrophilic aromatic substitutions. Its stability under controlled conditions allows for selective transformations, while its reactivity facilitates high-yield product formation. Suitable for specialized applications in pharmaceuticals and agrochemicals, it serves as a versatile intermediate for constructing sulfonate esters and fluorinated aromatic compounds. Proper handling is essential due to its moisture sensitivity and corrosive nature.
Fluorosulfuric acid, 1-naphthalenyl ester structure
133042-64-5 structure
Product name:Fluorosulfuric acid, 1-naphthalenyl ester
CAS No:133042-64-5
MF:C10H7FO3S
MW:226.224185228348
CID:4786641
PubChem ID:329772677

Fluorosulfuric acid, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

    • Fluorosulfuric acid, 1-naphthalenyl ester
    • 1-Naphthalenyl ester fluorosulfuric acid
    • 1-fluorosulfonyloxynaphthalene
    • Fluorosulfuric acid 1-naphthalenyl ester
    • naphthalen-1-yl fluoranesulfonate
    • NAPHTHALEN-1-YL SULFUROFLUORIDATE
    • EN300-7461514
    • SCHEMBL19568195
    • 133042-64-5
    • Naphthalen-1-ylfluoranesulfonate
    • Inchi: 1S/C10H7FO3S/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
    • InChI Key: GEZWNEDYJCOWLU-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC1C=CC=C2C=CC=CC2=1)F

Computed Properties

  • Exact Mass: 226.00999342g/mol
  • Monoisotopic Mass: 226.00999342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.8

Experimental Properties

  • Density: 1.3674 g/mL at 25 °C
  • Refractive Index: n20/D 1.5576

Fluorosulfuric acid, 1-naphthalenyl ester Security Information

  • Hazardous Material transportation number:UN 3265 8 / PGII

Fluorosulfuric acid, 1-naphthalenyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7461514-0.25g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
0.25g
$444.0 2025-03-11
Enamine
EN300-7461514-0.05g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
0.05g
$209.0 2025-03-11
Enamine
EN300-7461514-0.5g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
0.5g
$702.0 2025-03-11
Enamine
EN300-7461514-1.0g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
1.0g
$900.0 2025-03-11
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ALD00430-500MG
Fluorosulfuric acid, 1-naphthalenyl ester
133042-64-5
500MG
¥233.48 2022-02-24
Enamine
EN300-7461514-0.1g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
0.1g
$312.0 2025-03-11
Enamine
EN300-7461514-2.5g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
2.5g
$1763.0 2025-03-11
Enamine
EN300-7461514-5.0g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
5.0g
$2608.0 2025-03-11
Enamine
EN300-7461514-10.0g
naphthalen-1-yl fluoranesulfonate
133042-64-5 95.0%
10.0g
$3868.0 2025-03-11

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